Cas no 75074-78-1 (Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1))

• Product Name: Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1)
• CAS No: 75074-78-1
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5241830
• Update Time: 2026-03-08

Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1)

• Inchi： 1S/C11H10N4.ClH/c1-7-3-2-6-15-10(7)13-8-4-5-9(12)14-11(8)15;/h2-6H,1H3,(H2,12,14);1H
• InChI Key： OMBJLCKTVPRQGG-UHFFFAOYSA-N
• SMILES： CC1=CC=CN2C3N=C(N)C=CC=3N=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1)

Comprehensive Overview of Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1) (CAS No. 75074-78-1)

The compound Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1) (CAS No. 75074-78-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and materials science research. Its complex structure, featuring fused pyridine and imidazole rings, makes it a subject of interest for drug discovery and advanced material applications. Researchers are increasingly exploring its properties due to its unique pharmacological profile and molecular interactions.

In recent years, the demand for novel heterocyclic compounds like Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine derivatives has surged, driven by their applications in targeted therapy and biomedical imaging. The hydrochloride salt form (1:1 ratio) enhances solubility, making it more suitable for in vitro and in vivo studies. This compound's CAS No. 75074-78-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and drug design.

One of the key advantages of 6-methyl-substituted Pyrido-imidazo-pyridin-2-amine is its potential as a kinase inhibitor, a hot topic in cancer research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases. The hydrochloride salt form ensures better bioavailability, a common concern in preclinical development. Researchers are also investigating its structure-activity relationship (SAR) to optimize efficacy and reduce side effects.

From a synthetic chemistry perspective, the preparation of Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1) involves multi-step reactions, often requiring catalyzed cyclization and selective methylation. These methods are continually refined to improve yield and purity, addressing challenges in scale-up production. The compound's CAS No. 75074-78-1 is often referenced in patents, highlighting its commercial potential.

Beyond pharmaceuticals, this compound is gaining attention in material science, particularly for its luminescent properties. Its rigid, conjugated structure makes it a candidate for organic light-emitting diodes (OLEDs) and sensors. The hydrochloride form further modifies its electronic characteristics, enabling tunable applications. This dual utility in life sciences and advanced materials underscores its versatility.

Environmental and safety profiles of Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine derivatives are also under scrutiny, aligning with the global push for green chemistry. Researchers are developing eco-friendly synthesis routes to minimize waste and energy consumption. Such efforts resonate with the increasing demand for sustainable chemical processes, a trending topic in both academia and industry.

In summary, Pyrido[3',2':4,5]imidazo[1,2-a]pyridin-2-amine, 6-methyl-, hydrochloride (1:1) (CAS No. 75074-78-1) represents a promising compound with multifaceted applications. Its relevance in drug discovery, material innovation, and sustainable chemistry ensures continued interest and exploration. As research progresses, this molecule may unlock new possibilities in science and technology.